3-Ethoxy-N-(3-methylbutyl)-2-propyl-2H-indazole-6-carboxamide
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Description
3-Ethoxy-N-isopentyl-2-propyl-2H-indazole-6-carboxamide is a synthetic compound belonging to the indazole family Indazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Ethoxy-N-isopentyl-2-propyl-2H-indazole-6-carboxamide typically involves the following steps:
Formation of the Indazole Core: The indazole core can be synthesized through various methods, including transition metal-c
Properties
CAS No. |
919108-04-6 |
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Molecular Formula |
C18H27N3O2 |
Molecular Weight |
317.4 g/mol |
IUPAC Name |
3-ethoxy-N-(3-methylbutyl)-2-propylindazole-6-carboxamide |
InChI |
InChI=1S/C18H27N3O2/c1-5-11-21-18(23-6-2)15-8-7-14(12-16(15)20-21)17(22)19-10-9-13(3)4/h7-8,12-13H,5-6,9-11H2,1-4H3,(H,19,22) |
InChI Key |
MXQXOFVGDMEGCO-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C(=C2C=CC(=CC2=N1)C(=O)NCCC(C)C)OCC |
Origin of Product |
United States |
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